6-Methoxy-2-(4-methylsulfanyl-phenyl)-1-(4-nitro-phenoxy)-naphthalene

• CAS No.: 648905-52-6
• Molecular Formula: C24H19NO4S
• Molecular Weight: 417.5 g/mol
• IUPAC Name: 6-methoxy-2-(4-methylsulfanylphenyl)-1-(4-nitrophenoxy)naphthalene
• InChI: InChI=1S/C24H19NO4S/c1-28-20-10-14-23-17(15-20)5-13-22(16-3-11-21(30-2)12-4-16)24(23)29-19-8-6-18(7-9-19)25(26)27/h3-15H,1-2H3
• InChI Key: QWMJZXNKGDHREP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=C(C=C2)C3=CC=C(C=C3)SC)OC4=CC=C(C=C4)[N+](=O)[O-]

Description

6-Methoxy-2-(4-methylsulfanyl-phenyl)-1-(4-nitro-phenoxy)-naphthalene is a useful research compound. Its molecular formula is C24H19NO4S and its molecular weight is 417.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Stir a solution of 6-methoxy-2-(4-methylsulfanyl-phenyl)-naphthalen-1-ol (1.98 g, 6:68 mmol), 4-fluoro-nitrobenzene (0.78 mL, 7.34 mmol) and phosphazene base P4-t-butyl (6.7 mL of 1M in hexane, 6.7 mmol) in N,N-dimethylformamide (30 mL) at ambient temperature for 4 hours. Dilute the reaction with dichloromethane, wash with 1N aqueous hydrochloric acid, water, dry with solid magnesium sulfate and chromatograph on silica gel with hexane/ethyl acetate mixtures to give 2.18 g of 6-methoxy-2-(4-methylsulfanyl-phenyl)-1-(4-nitro-phenoxy)-naphthalene (78%)

Synthesis routes and methods II

Procedure details

Place sodium hydride (1.05 eq.) in dry dimethylformamide in a 3 neck flask equipped with a mechanical stirrer, addition funnel with nitrogen purge, and a temperature probe under nitrogen. Charge the addition funnel with 6-methoxy-2-(4-methylthiophenyl)naphthalene-1-ol (1 eq.) dissolved in dry dimethylformamide. Add this solution dropwise to the stirred sodium hydride solution at a rate that holds the temperature below 35° C. Stir the reaction mixture for 30 minutes before adding 4-fluoronitrobenzene with additional dry dimethylformamide. Heat the solution to 60° C. Once the reaction is complete, cool the flask and add water slowly to cause precipitation of the product. Filter the crude product and wash with water and then methyl tert-butyl ether. Dry the filter cake in a vacuum oven to give 6-methoxy-2-(4-methylthiophenyl)-1-(4-nitrophenoxy)naphthalene.